Cas no 62224-02-6 (1,7-Heptanedithiol)

• Product Name: 1,7-Heptanedithiol
• CAS No: 62224-02-6
• MF: C₇H₁₆S₂
• MW: 164.331939697266
• CID: 453712
• PubChem ID: 9920469
• Update Time: 2025-04-19

1,7-Heptanedithiol Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanedithiol
• heptane-1,7-dithiol
• SCHEMBL62752
• 62224-02-6
• DTXSID60432787

• Inchi： 1S/C7H16S2/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H2
• InChI Key： RVVRZLSZZKMJCB-UHFFFAOYSA-N
• SMILES： SCCCCCCCS

Computed Properties

• Exact Mass: 164.06948
• Monoisotopic Mass: 164.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 0.954
• Boiling Point: 238.19°C at 760 mmHg
• Flash Point: 93.126°C
• Refractive Index: 1.496
• PSA: 0